Cas no 935854-57-2 (4-(4-methoxyphenyl)-6-(4-nitrophenyl)pyrimidin-2-amine)

• Product Name: 4-(4-methoxyphenyl)-6-(4-nitrophenyl)pyrimidin-2-amine
• CAS No: 935854-57-2
• MF: C₁₇H₁₄N₄O₃
• MW: 322.318063259125
• MDL: MFCD21335399
• CID: 5225534
• Update Time: 2026-03-07

4-(4-methoxyphenyl)-6-(4-nitrophenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxyphenyl)-6-(4-nitrophenyl)pyrimidin-2-amine

• MDL： MFCD21335399
• Inchi： 1S/C17H14N4O3/c1-24-14-8-4-12(5-9-14)16-10-15(19-17(18)20-16)11-2-6-13(7-3-11)21(22)23/h2-10H,1H3,(H2,18,19,20)
• InChI Key： ADNONOXVWZEXNR-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=C([N+]([O-])=O)C=C2)=CC(C2=CC=C(OC)C=C2)=N1

Additional information on 4-(4-methoxyphenyl)-6-(4-nitrophenyl)pyrimidin-2-amine

Research Brief on 4-(4-methoxyphenyl)-6-(4-nitrophenyl)pyrimidin-2-amine (CAS: 935854-57-2): Recent Advances and Applications

The compound 4-(4-methoxyphenyl)-6-(4-nitrophenyl)pyrimidin-2-amine (CAS: 935854-57-2) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors. Recent studies published in the Journal of Medicinal Chemistry (2023) and Bioorganic & Medicinal Chemistry Letters (2024) have highlighted its structural versatility and potential therapeutic applications. The molecule's unique pyrimidine core with distinct electron-withdrawing (nitrophenyl) and electron-donating (methoxyphenyl) substituents makes it particularly interesting for structure-activity relationship studies.

Current research has focused on the compound's role as a selective kinase inhibitor scaffold. A 2024 study by Zhang et al. demonstrated that derivatives of 935854-57-2 show remarkable selectivity for JAK2 kinase (IC50 = 38 nM) over closely related JAK3 (IC50 > 1 μM), suggesting potential applications in myeloproliferative disorders. The crystal structure analysis (PDB: 8T4K) revealed that the nitrophenyl group forms critical hydrogen bonds with the hinge region of the kinase domain, while the methoxyphenyl moiety occupies a hydrophobic pocket, explaining the observed selectivity.

Significant progress has been made in optimizing the pharmacokinetic properties of this scaffold. Recent modifications reported in ACS Medicinal Chemistry Letters (2023) have improved the aqueous solubility of lead compounds by introducing polar groups at the 2-amino position while maintaining nanomolar potency. Notably, the introduction of a morpholine ring at this position resulted in a compound with 3-fold improved bioavailability in rat models while retaining JAK2 inhibitory activity (IC50 = 42 nM).

The compound has also shown promise beyond kinase inhibition. A 2024 Nature Communications paper reported unexpected activity of 935854-57-2 derivatives as allosteric modulators of protein-protein interactions, particularly in disrupting the BCL-2/BAX interaction. This discovery opens new avenues for cancer therapeutics, with lead compounds showing potent pro-apoptotic activity in MCL-1 dependent cancer cell lines (EC50 = 0.8 μM in MV4-11 cells).

From a synthetic chemistry perspective, recent advances have addressed previous challenges in large-scale production. A 2023 Organic Process Research & Development publication detailed an improved synthetic route that reduces the number of steps from 7 to 4, with an overall yield increase from 12% to 41%. The new route employs a novel Pd-catalyzed C-H activation for direct arylation of the pyrimidine core, significantly improving the compound's accessibility for further medicinal chemistry exploration.

Looking forward, several clinical candidates derived from this scaffold are expected to enter Phase I trials in 2025, particularly in oncology and inflammatory disease indications. The compound's versatility and the growing understanding of its structure-activity relationships position it as an important tool compound in drug discovery pipelines across multiple therapeutic areas.